1-Isobutylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane

• Molecular Formula: C11H23NO3SSi
• Molecular Weight: 277.46g/mol
• IUPAC Name: 1-(2-methylpropylsulfanylmethyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane
• InChI: InChI=1S/C11H23NO3SSi/c1-11(2)9-16-10-17-13-6-3-12(4-7-14-17)5-8-15-17/h11H,3-10H2,1-2H3
• InChI Key: WQDOWKKNZFZJMQ-UHFFFAOYSA-N
• SMILES: CC(C)CSC[Si]12OCCN(CCO1)CCO2

Description

1-Isobutylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane is an organosilicon compound.

Scientific Research Applications

Chemical Structure and Properties

1-Isobutylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane is a type of silatrane, a class of compounds characterized by a silicon atom pentacoordinated with nitrogen. The unique structure and properties of these compounds have been the subject of various studies:

• Silatranes Preparation and Properties : Popowski, Michalik, and Kelling (1975) investigated a new type of silatranes, including the synthesis and properties of 2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecanes, which are closely related to the compound . They found that these silatranes exhibit solvolytic stability and have significantly decreased basicity of nitrogen, indicative of the pentacoordination of silicon in these compounds (Popowski, Michalik, & Kelling, 1975).

Synthesis and Characterization

The synthesis and characterization of compounds structurally similar to this compound provide insights into its potential applications:

• Synthesis of Germatranes : Moon et al. (2011) synthesized new germatranes, closely related to silatranes, and analyzed their structure through X-ray diffraction. This study provides valuable insights into the synthesis methodologies that could be applicable to similar silatrane compounds (Moon et al., 2011).
• Characterization of Isothiocyanatosilatrane : Singh et al. (2012) synthesized and characterized 1-Isothiocyanato-silatrane, a compound similar to the target molecule, providing insights into the reactivity and structural properties of such compounds (Singh et al., 2012).

Potential Applications

While specific research directly on this compound is limited, studies on related compounds suggest potential applications:

• Nuclear Magnetic Resonance (NMR) Studies : Bellama, Nies, and Ben-Zvi (1986) conducted NMR studies on derivatives of 2,8,9‐trioxa‐5‐aza‐1‐silatricyclo[3.3.3.01,5]undecane, highlighting the application of NMR in understanding the electronic structure of silatranes. This approach could be relevant for studying the electronic properties of the target compound (Bellama, Nies, & Ben-Zvi, 1986).